(4E)-4-[2-(3,4-dimethoxyphenyl)hydrazinylidene]-5-methyl-2-(4-methylphenyl)-2,4-dihydro-3H-pyrazol-3-imine

• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 4-[(3,4-dimethoxyphenyl)diazenyl]-5-methyl-2-(4-methylphenyl)pyrazol-3-amine
• InChI: InChI=1S/C19H21N5O2/c1-12-5-8-15(9-6-12)24-19(20)18(13(2)23-24)22-21-14-7-10-16(25-3)17(11-14)26-4/h5-11H,20H2,1-4H3
• InChI Key: MENCMKFLLMOIFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(C(=N2)C)N=NC3=CC(=C(C=C3)OC)OC)N

Description

This compound belongs to the pyrazole-imine class, characterized by a hydrazinylidene bridge and substituted aryl groups. Its structure features a 3,4-dimethoxyphenyl hydrazone moiety at position 4 and a 4-methylphenyl group at position 2, contributing to distinct electronic and steric properties.

Comparison with Similar Compounds

Table 1: Key Properties of Selected Pyrazole Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position 4)	Melting Point (°C)	Notable Features
Target Compound	C22H22N4O2	374.44	3,4-Dimethoxyphenyl	Not Reported	Electron-donating groups, high conjugation
(4E)-2-Acetyl-5-methyl-4-[(2-nitrophenyl)methylidene]-2,4-dihydro-3H-pyrazol-3-one	C13H11N3O4	273.24	2-Nitrophenyl	170	Electron-withdrawing NO2 group; Lipinski-compliant
(E)-3-Amino-4-(2-phenylhydrazinylidene)-1H-pyrazol-5(4H)-one	C9H9N5O	219.20	Phenyl	Not Reported	Simpler structure; medicinal applications
(4E)-5-Methyl-4-[2-(naphthalen-2-yl)hydrazinylidene]-2-phenyl-2,4-dihydro-3H-pyrazol-3-one	C20H16N4O	328.37	Naphthalen-2-yl	Not Reported	Extended aromatic system; higher molar mass

Key Observations :

• Substituent Effects : The target compound’s 3,4-dimethoxyphenyl group provides electron-donating methoxy groups, enhancing resonance stabilization compared to the nitro group in ’s compound, which is electron-withdrawing. This difference likely influences reactivity in electrophilic substitutions or binding to biological targets .
• Molecular Weight and Lipophilicity : The target compound’s higher molecular weight (374.44 vs. 219.20 in ) may affect bioavailability, though its methoxy groups could improve membrane permeability relative to polar nitro derivatives .

Stability and Tautomerism

• The hydrazinylidene moiety in the target compound can exhibit tautomerism between imine and enamine forms. Substituents like methoxy groups (electron-donating) stabilize the enamine form, whereas nitro groups () favor the imine tautomer due to electron withdrawal .
• Steric hindrance from the 4-methylphenyl group (position 2) in the target compound may restrict rotational freedom, enhancing thermal stability compared to less substituted analogues .